Cas no 128811-49-4 ((R)-METHYL 2-((TERT-BUTOXYCARBONYL)AMINO)-5-OXO-5-PHENYLPENTANOATE)

• Product Name: (R)-METHYL 2-((TERT-BUTOXYCARBONYL)AMINO)-5-OXO-5-PHENYLPENTANOATE
• CAS No: 128811-49-4
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD31652571
• CID: 4566587
• PubChem ID: 15624897
• Update Time: 2025-10-28

(R)-METHYL 2-((TERT-BUTOXYCARBONYL)AMINO)-5-OXO-5-PHENYLPENTANOATE Chemical and Physical Properties

Names and Identifiers

• (R)-methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate(WXC08847)
• (R)-methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate
• AKOS037647058
• 128811-49-4
• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-5-oxo-5-phenylpentanoate
• methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxo-5-phenylpentanoate
• (R)-Methyl2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate
• W16192
• AS-72133
• (R)-METHYL 2-((TERT-BUTOXYCARBONYL)AMINO)-5-OXO-5-PHENYLPENTANOATE

• MDL： MFCD31652571
• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-13(15(20)22-4)10-11-14(19)12-8-6-5-7-9-12/h5-9,13H,10-11H2,1-4H3,(H,18,21)/t13-/m1/s1
• InChI Key： WEYIBENIWMZWQA-CYBMUJFWSA-N
• SMILES： [C@H](CCC(C1C=CC=CC=1)=O)(NC(=O)OC(C)(C)C)C(=O)OC

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Additional information on (R)-METHYL 2-((TERT-BUTOXYCARBONYL)AMINO)-5-OXO-5-PHENYLPENTANOATE

Recent Advances in the Synthesis and Applications of (R)-Methyl 2-((tert-Butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate (CAS: 128811-49-4)

The compound (R)-Methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate (CAS: 128811-49-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a chiral building block in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, exploring its applications in drug discovery, and investigating its potential as an intermediate in the production of pharmaceuticals. This research brief consolidates the latest findings related to this compound, highlighting its synthetic utility and biological relevance.

Recent advancements in the synthesis of (R)-Methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate have demonstrated improved yields and enantioselectivity through the use of novel catalytic systems. For instance, a 2023 study published in the Journal of Organic Chemistry reported a highly efficient asymmetric hydrogenation protocol employing chiral ruthenium catalysts, achieving enantiomeric excess (ee) values exceeding 98%. This method not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In the realm of medicinal chemistry, (R)-Methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate has been identified as a key intermediate in the synthesis of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into the backbone of novel HIV-1 protease inhibitors, which exhibited potent antiviral activity with IC50 values in the low nanomolar range. The study emphasized the compound's role in conferring stereochemical integrity to the final drug candidates, thereby enhancing their binding affinity and selectivity.

Furthermore, the compound's utility extends to the development of peptide-based therapeutics. Research published in Tetrahedron Letters in 2023 highlighted its application in the solid-phase peptide synthesis (SPPS) of constrained peptidomimetics. The tert-butoxycarbonyl (Boc) protecting group in the compound was found to be particularly advantageous in preventing side reactions during peptide elongation, thereby improving the overall efficiency of the synthesis.

Beyond its synthetic applications, (R)-Methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate has also been explored for its potential in biocatalysis. A recent study in ACS Catalysis demonstrated its use as a substrate for engineered transaminases, leading to the production of enantiopure β-amino acids. This biocatalytic approach offers a sustainable alternative to traditional chemical methods, aligning with the growing demand for green chemistry in pharmaceutical manufacturing.

In conclusion, (R)-Methyl 2-((tert-butoxycarbonyl)amino)-5-oxo-5-phenylpentanoate (CAS: 128811-49-4) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its role as a chiral synthon, coupled with its applications in drug discovery and biocatalysis, underscores its importance in advancing both academic research and industrial processes. Future studies are expected to further explore its potential in emerging therapeutic areas, such as targeted protein degradation and antibody-drug conjugates.